Cas no 853270-73-2 (ethyl 3-(1H-pyrazol-1-yl)propanoate)

ethyl 3-(1H-pyrazol-1-yl)propanoate structure
853270-73-2 structure
Product Name:ethyl 3-(1H-pyrazol-1-yl)propanoate
CAS No:853270-73-2
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD09468164
CID:2856023
PubChem ID:271435
Update Time:2025-04-21

ethyl 3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(1H-pyrazol-1-yl)propanoate
    • NSC115004
    • ethyl 3-pyrazol-1-ylpropanoate
    • 1H-Pyrazole-1-propanoic acid, ethyl ester
    • STK351599
    • BS-32876
    • EN300-231251
    • NSC-115004
    • ETHYL 3-(PYRAZOL-1-YL)PROPANOATE
    • ETHYL3-(PYRAZOL-1-YL)PROPANOATE
    • AKOS005167477
    • 853270-73-2
    • MDL: MFCD09468164
    • Inchi: 1S/C8H12N2O2/c1-2-12-8(11)4-7-10-6-3-5-9-10/h3,5-6H,2,4,7H2,1H3
    • InChI Key: CWWSOMWSAZWPOM-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN1C=CC=N1)=O

Computed Properties

  • Exact Mass: 168.089877630Da
  • Monoisotopic Mass: 168.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.1Ų

ethyl 3-(1H-pyrazol-1-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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